Cas no 1537693-88-1 (3-(1-methyl-1H-indol-6-yl)butanoic acid)

3-(1-Methyl-1H-indol-6-yl)butanoic acid is a synthetic indole derivative with potential applications in pharmaceutical and biochemical research. Its structure features a butanoic acid side chain attached to a 1-methylindole core, offering versatility as an intermediate in organic synthesis. The compound’s indole moiety is of particular interest due to its prevalence in biologically active molecules, including drug candidates targeting neurological and inflammatory pathways. The carboxylic acid functional group enhances solubility and provides a handle for further derivatization. This product is suitable for use in medicinal chemistry, particularly in the development of novel therapeutic agents, owing to its well-defined purity and structural specificity.

3-(1-methyl-1H-indol-6-yl)butanoic acid structure

1537693-88-1 structure

Product Name:3-(1-methyl-1H-indol-6-yl)butanoic acid

CAS No:1537693-88-1

MF:C₁₃H₁₅NO₂

MW:217.263703584671

CID:6453934

PubChem ID:82614340

Update Time:2025-06-06

3-(1-methyl-1H-indol-6-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(1-methyl-1H-indol-6-yl)butanoic acid
- 1537693-88-1
- EN300-1812470
- Inchi： 1S/C13H15NO2/c1-9(7-13(15)16)11-4-3-10-5-6-14(2)12(10)8-11/h3-6,8-9H,7H2,1-2H3,(H,15,16)
- InChI Key： MQSJAFMDLVSMTB-UHFFFAOYSA-N
- SMILES： OC(CC(C)C1=CC=C2C=CN(C)C2=C1)=O

Computed Properties

Exact Mass: 217.110278721g/mol
Monoisotopic Mass: 217.110278721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 267
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 42.2Å²

3-(1-methyl-1H-indol-6-yl)butanoic acid Pricemore >>

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Enamine	EN300-1812470-0.05g	3-(1-methyl-1H-indol-6-yl)butanoic acid	1537693-88-1	0.05g	$864.0	2023-09-19
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